![molecular formula C19H20N4O2S B5293450 5-{[4-(3-methoxybenzoyl)-1-piperazinyl]methyl}-2,1,3-benzothiadiazole](/img/structure/B5293450.png)
5-{[4-(3-methoxybenzoyl)-1-piperazinyl]methyl}-2,1,3-benzothiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-{[4-(3-methoxybenzoyl)-1-piperazinyl]methyl}-2,1,3-benzothiadiazole, commonly known as BTD, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BTD belongs to the benzothiadiazole family of compounds and has been found to have various applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of BTD is not fully understood. However, it has been suggested that BTD exerts its anti-cancer effects by inhibiting the activity of certain enzymes involved in cell division. BTD has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BTD has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of certain inflammatory markers in the body, such as TNF-alpha and IL-6. BTD has also been found to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide.
Advantages and Limitations for Lab Experiments
One of the advantages of using BTD in lab experiments is its high potency. BTD has been found to be effective at low concentrations, which makes it a cost-effective option for researchers. However, one of the limitations of using BTD is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of BTD. One area of research is the development of BTD-based drugs for the treatment of cancer and viral infections. Another area of research is the study of the mechanism of action of BTD, which could lead to the development of more effective treatments. Additionally, the use of BTD in combination with other drugs is an area of interest for future research.
Synthesis Methods
The synthesis of BTD involves the reaction of 3-methoxybenzoyl chloride with piperazine, followed by the reaction of the resulting product with 2-aminothiophenol. The final product is obtained by purification through recrystallization.
Scientific Research Applications
BTD has been extensively studied for its potential therapeutic applications. It has been found to have anti-cancer, anti-inflammatory, and anti-viral properties. BTD has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. It has also been found to inhibit the replication of the hepatitis B virus.
properties
IUPAC Name |
[4-(2,1,3-benzothiadiazol-5-ylmethyl)piperazin-1-yl]-(3-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2S/c1-25-16-4-2-3-15(12-16)19(24)23-9-7-22(8-10-23)13-14-5-6-17-18(11-14)21-26-20-17/h2-6,11-12H,7-10,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKVDODNLCVPXLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N2CCN(CC2)CC3=CC4=NSN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.